3-Ethoxy-6-hydroxy-2-methylbenzoic acid

• Molecular Formula: C10H12O4
• Molecular Weight: 196.20 g/mol
• IUPAC Name: 3-ethoxy-6-hydroxy-2-methylbenzoic acid
• InChI: InChI=1S/C10H12O4/c1-3-14-8-5-4-7(11)9(6(8)2)10(12)13/h4-5,11H,3H2,1-2H3,(H,12,13)
• InChI Key: YCOTWIFPGFRAAO-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C(=C(C=C1)O)C(=O)O)C

Description

3-Ethoxy-6-hydroxy-2-methylbenzoic acid is a useful research compound. Its molecular formula is C10H12O4 and its molecular weight is 196.20 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of methyl 6-bromo-3-ethoxy-2-methylbenzoate (114c, 0.298 g, 1.09 mmol) in DMSO (4 mL) was treated with 10M NaOH (1.0 mL, 10 mmol) and heated at 95° C. After 1 hour, the ester was hydrolyzed. The reaction mixture was cooled to room temperature and sodium bicarbonate (0.850 g, 10.1 mmol) and water (3 mL) were added. The suspension was sonicated until homogeneous. A solution of copper(II) sulfate (0.0348 g, 0.218 mmol) and trans-N,N′-dimethylcyclohexane-1,2-diamine (0.071 mL, 0.44 mmol) in water (2.0 mL) was added. The reaction mixture was heated at 95° C. for 1 hour. The reaction mixture was cooled to room temperature, poured into ethyl acetate, and washed with 1N HCl and brine. The organic layer was dried over Na2SO4 and concentrated under vacuum to give 3-ethoxy-6-hydroxy-2-methylbenzoic acid (114d, 0.168 g, 79% yield) as a salmon colored solid.